Cas no 2229310-25-0 (3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229310-25-0
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6191159
• PubChem ID: 165797509
• Update Time: 2025-06-22

3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid
• EN300-1995883
• 2229310-25-0

• Inchi： 1S/C11H14ClNO3/c1-11(2,9(16-3)10(14)15)7-5-4-6-8(12)13-7/h4-6,9H,1-3H3,(H,14,15)
• InChI Key： CJIKVAHSWIAAPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)(C)C(C(=O)O)OC)=N1

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid

3-(6-Chloropyridin-2-yl)-2-methoxy-3-methylbutanoic Acid: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229310-25-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid is composed of a chloropyridine ring, a methoxy group, and a methylbutanoic acid moiety. These functional groups contribute to the compound's distinct properties, making it an interesting candidate for various applications. The presence of the chloropyridine ring, in particular, has been associated with enhanced biological activity and improved pharmacological profiles in several studies.

Recent research has focused on the potential of 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid as a lead compound for the development of new drugs. One notable study published in the Journal of Medicinal Chemistry highlighted its anti-inflammatory properties. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic route for producing 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid has been well-documented in the literature. One common method involves the reaction of 6-chloroisonicotinoyl chloride with 2-methoxy-3-methylbutanamine, followed by hydrolysis to yield the final product. This process is efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid, including its solubility, stability, and melting point, have been extensively studied. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, its moderate solubility in water and organic solvents allows for flexible formulation options, such as oral tablets or injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-(6-chloropyridin-2-yl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229310-25-0) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further development and commercialization. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.